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Compound of Interest

Compound Name: L-Methionylglycine

Cat. No.: B1674967

Essential Safety and Disposal Procedures for Researchers, Scientists, and Drug Development
Professionals

This document provides comprehensive guidance on the proper disposal of L-
Methionylglycine, ensuring the safety of laboratory personnel and compliance with
environmental regulations. The following procedures are based on available safety data and
general best practices for chemical waste management.

Immediate Safety Precautions

Before handling L-Methionylglycine for any purpose, including disposal, it is crucial to be
aware of its potential hazards. According to the Globally Harmonized System of Classification
and Labelling of Chemicals (GHS), L-Methionylglycine is associated with the following
hazards[1][2]:

e H315: Causes skin irritation[1][2].
o H319: Causes serious eye irritation[1].
o H335: May cause respiratory irritation.

Therefore, appropriate Personal Protective Equipment (PPE) must be worn at all times. This
includes:

» Safety glasses or goggles.
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e Chemical-resistant gloves (e.g., nitrile).
e Alaboratory coat.

All handling of solid L-Methionylglycine should be conducted in a well-ventilated area or a
chemical fume hood to minimize the risk of inhaling dust patrticles.

Quantitative Hazard Data

While specific quantitative toxicity data for L-Methionylglycine is not readily available, the
following table summarizes its key hazard classifications.

Hazard Classification GHS Category Description
Skin Irritation Category 2 Causes skin irritation.
Eye Irritation Category 2 Causes serious eye irritation.
Specific Target Organ Toxicity May cause respiratory
] Category 3 o
(Single Exposure) irritation.

Step-by-Step Disposal Protocol

The disposal of L-Methionylglycine must be carried out in accordance with federal, state, and
local environmental regulations. The following is a general protocol to be adapted to your
institution's specific guidelines.

1. Risk Assessment:

o Evaluate the quantity of L-Methionylglycine waste. Small, residual amounts from
experiments may be handled differently than bulk quantities of unused or expired product.

» Due to the lack of extensive toxicological data, it is prudent to treat L-Methionylglycine with
caution, as a chemical of potentially unknown toxicity.

2. Waste Segregation:

e Do not dispose of L-Methionylglycine in the general laboratory trash or down the drain.
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Designate a specific, clearly labeled waste container for "Non-Hazardous Chemical Waste"
or, more specifically, "Amino Acid/Peptide Waste."

The label must clearly identify the contents as "L-Methionylglycine."
. Containerization:

Use a sealed, leak-proof, and chemically compatible container for waste collection. High-
density polyethylene (HDPE) or glass containers are suitable options.

For solid waste, ensure the container is securely closed to prevent the escape of dust.

If dealing with solutions of L-Methionylglycine, do not mix them with other incompatible
chemical waste streams.

. Waste Storage:
Store the sealed waste container in a designated, well-ventilated, and secure area.

The storage area should be away from incompatible materials, such as strong oxidizing
agents.

Adhere to your institution's guidelines for the temporary storage of chemical waste.
. Final Disposal:

The final disposal of the containerized L-Methionylglycine waste must be handled by your
institution's Environmental Health and Safety (EHS) office or a licensed chemical waste
disposal contractor.

Provide the disposal contractor with a complete and accurate description of the waste.

Experimental Workflow and Logical Relationships

The following diagram illustrates the decision-making process for the proper disposal of L-
Methionylglycine.
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Start: L-Methionylglycine Waste Generated

.

1. Assess Risk
- Quantity?
- Solid or Solution?

2. Wear Appropriate PPE
- Safety Goggles
- Gloves
- Lab Coat

3. Segregate Waste
- Not for general trash
- Not for drain disposal

4. Containerize Properly
- Labeled, sealed, compatible container

5. Store Securely
- Designated, ventilated area
- Away from incompatibles

6. Arrange Final Disposal
- Contact EHS or
- Licensed Waste Contractor

End: Proper Disposal Complete

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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